2-fluoro-N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}benzamide

• IUPAC Name: 2-fluoro-N-[[1-[(2-methoxyphenyl)methyl]piperidin-4-yl]methyl]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C25H33FN2O2/c1-19(2)16-28(25(29)22-9-5-6-10-23(22)26)17-20-12-14-27(15-13-20)18-21-8-4-7-11-24(21)30-3/h4-11,19-20H,12-18H2,1-3H3
• InChI Key: OSWNYVLDYNIWRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC1CCN(CC1)CC2=CC=CC=C2OC)C(=O)C3=CC=CC=C3F
• Molecular Formula: C25H33FN2O2
• Molecular Weight: 412.5 g/mol

Description

2-fluoro-N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}benzamide, also known as ML293, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamide derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-fluoro-N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}benzamide involves its ability to bind to specific sites on ion channels and receptors, leading to the modulation of their activity. For example, 2-fluoro-N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}benzamide has been shown to bind to the TRPV1 channel and increase its sensitivity to capsaicin, a compound that activates the channel. This effect leads to the potentiation of the channel's activity and the subsequent modulation of pain perception.
Biochemical and physiological effects:
2-fluoro-N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}benzamide has been shown to have various biochemical and physiological effects, including the modulation of ion channel and receptor activity, the regulation of intracellular signaling pathways, and the modulation of gene expression. These effects make it a promising candidate for the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}benzamide in lab experiments include its high potency and selectivity for specific ion channels and receptors, its ability to modulate the activity of these targets in a dose-dependent manner, and its suitability for use in various experimental models. However, limitations include its potential toxicity, the need for careful dosing and administration, and the need for further investigation to determine its long-term effects.

Future Directions

For the research and development of 2-fluoro-N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}benzamide include the investigation of its potential applications in the treatment of various diseases, the optimization of its pharmacological properties, the development of new analogs with improved potency and selectivity, and the elucidation of its mechanism of action at the molecular level. These directions hold great promise for the development of new drugs for the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 2-fluoro-N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}benzamide involves several steps, including the reaction of 2-fluorobenzoyl chloride with isobutylamine, followed by the reaction of the resulting intermediate with 1-(2-methoxybenzyl)-4-piperidinemethanol. The final product is obtained after purification and characterization.

Scientific Research Applications

2-fluoro-N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}benzamide has been investigated for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to modulate the activity of various ion channels and receptors, including the transient receptor potential vanilloid 1 (TRPV1) channel and the sigma-1 receptor. These effects make it a promising candidate for the development of new drugs for the treatment of pain, inflammation, and other neurological disorders.